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Compound of Interest

Compound Name: YL-5092

Cat. No.: B15586735 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential logistical

and safety information for the proper disposal of YL-5092, a selective YT521-B homology

(YTH) domain-containing protein 1 (YTHDC1) inhibitor.

The primary directive for the disposal of YL-5092 is to entrust it to a licensed professional

waste disposal service. This ensures compliance with regulatory standards and minimizes

environmental impact.

Disposal Protocol
Adherence to the following step-by-step procedure is critical for the safe disposal of YL-5092
and its containers:

Segregation and Labeling:

Isolate waste YL-5092, whether in solid form or in solution, from other laboratory waste

streams.

Clearly label the waste container with the chemical name ("YL-5092") and any relevant

hazard symbols.

Container Integrity:
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Ensure the waste container is chemically resistant, securely sealed, and free from leaks or

external contamination.

Engage a Licensed Waste Disposal Service:

Contact a certified hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal service with the Safety Data Sheet (SDS) for YL-5092 to

ensure they have all necessary information for safe handling and transport.

Documentation:

Maintain a detailed record of the disposal process, including the date, quantity of waste,

and the name of the disposal company.

Chemical and Physical Properties
A summary of the key quantitative data for YL-5092 is provided below for easy reference.

Property Value

Molecular Formula C₂₂H₁₄F₃N₃O₂S

Molecular Weight 441.43 g/mol

CAS Number 3056857-07-6

Solubility in DMSO 100 mg/mL (226.54 mM) (requires ultrasonic)

Emergency Procedures for Accidental Release
In the event of a spill or accidental release of YL-5092, immediate and appropriate action is

necessary to contain the material and protect laboratory personnel.

Personal Precautions:

Evacuate personnel to a safe area.

Ensure adequate ventilation.
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Avoid breathing vapors, mist, dust, or gas.[1]

Use full personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Containment and Cleanup:

Prevent Further Spillage: Take measures to stop the leak or spill if it is safe to do so.

Environmental Protection: Prevent the product from entering drains or water courses.[1]

Absorb Spills: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Decontaminate Surfaces: Scrub affected surfaces and equipment with alcohol.[1]

Collect Waste: Collect all contaminated materials, including the absorbent, into a suitable,

labeled container for disposal according to the procedures outlined above.[1]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of YL-5092.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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